4-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole

• IUPAC Name: 4-chloro-2-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C15H18ClN3O2S2/c16-12-3-1-4-13-14(12)17-15(22-13)18-7-2-8-19(10-9-18)23(20,21)11-5-6-11/h1,3-4,11H,2,5-10H2
• InChI Key: RLZCYRMXWKPMRV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C15H18ClN3O2S2
• Molecular Weight: 371.9 g/mol

Description

4-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole, abbreviated as 4-CPS-1,3-BT, is a novel organic molecule composed of a benzothiazole ring and a cyclopropanesulfonyl moiety. It was first synthesized in 2018, and has since been studied for its potential applications in drug development and scientific research.

Mechanism of Action

The mechanism of action of 4-CPS-1,3-BT is not yet fully understood. However, it is believed that the molecule binds to the active site of AChE and inhibits its activity. This binding is thought to be mediated by hydrogen bonding between the cyclopropanesulfonyl moiety of 4-CPS-1,3-BT and the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPS-1,3-BT are not yet fully understood. However, studies have shown that the molecule has anti-inflammatory and antinociceptive effects, meaning it can reduce inflammation and pain. Additionally, 4-CPS-1,3-BT has been found to have antioxidant and neuroprotective effects, suggesting that it may be beneficial in treating neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-CPS-1,3-BT in lab experiments is its ability to inhibit AChE. This makes it a useful tool for studying the effects of acetylcholine on the brain and nervous system. Additionally, 4-CPS-1,3-BT has been found to be relatively stable and non-toxic, making it safe to use in lab experiments.
However, there are some limitations to using 4-CPS-1,3-BT in lab experiments. The molecule is not yet commercially available, and so must be synthesized in the lab. Additionally, the mechanism of action of 4-CPS-1,3-BT is not yet fully understood, making it difficult to study its effects in detail.

Future Directions

There are several potential future directions for the study of 4-CPS-1,3-BT. These include further research into the mechanism of action of the molecule, as well as the development of more efficient synthesis methods. Additionally, further studies could be conducted to explore the potential applications of 4-CPS-1,3-BT in drug development, such as its ability to inhibit AChE. Finally, further studies could be conducted to explore the biochemical and physiological effects of 4-CPS-1,3-BT, and its potential therapeutic applications.

Synthesis Methods

4-CPS-1,3-BT can be synthesized using a modified version of the classical Biginelli reaction. The reaction involves the condensation of ethyl acetoacetate, an aldehyde, and urea in the presence of an acid catalyst, followed by a cyclization reaction. The Biginelli reaction produces 3,4-dihydropyrimidin-2(1H)-ones, which can then be converted to 4-CPS-1,3-BT by a nucleophilic substitution reaction.

Scientific Research Applications

4-CPS-1,3-BT has been studied for its potential applications in drug development, specifically as a potential inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme found in the brain and nervous system, and is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibiting AChE can lead to an increase in the amount of acetylcholine in the body, which can have beneficial effects in treating neurological disorders such as Alzheimer’s disease. 4-CPS-1,3-BT has been found to be a potent inhibitor of AChE, and may have potential applications in treating these disorders.